Cas no 2223054-84-8 (1-(3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-1H-pyrazole)

• Product Name: 1-(3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-1H-pyrazole
• CAS No: 2223054-84-8
• MF: C₁₆H₂₁BN₂O₂
• MW: 284.161144018173
• CID: 6811040
• PubChem ID: 133551355
• Update Time: 2025-03-03

1-(3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-5-(1H-pyrazol-1-yl)phenylboronic acid pinacol ester
• 1-(3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-1H-pyrazole
• CS-31458
• 2223054-84-8

• Inchi： 1S/C16H21BN2O2/c1-12-9-13(11-14(10-12)19-8-6-7-18-19)17-20-15(2,3)16(4,5)21-17/h6-11H,1-5H3
• InChI Key： LNJZOTODCJNHLU-UHFFFAOYSA-N
• SMILES： O1B(C2C=C(C)C=C(C=2)N2C=CC=N2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 284.1696081Da
• Monoisotopic Mass: 284.1696081Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.3Ų